
physicochemical properties of 1-Boc-3-Cyano-4-
hydroxypyrrolidine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1-Boc-3-Cyano-4-

hydroxypyrrolidine

Cat. No.: B112211 Get Quote

In-Depth Technical Guide to 1-Boc-3-Cyano-4-
hydroxypyrrolidine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and potential applications of 1-Boc-3-Cyano-4-hydroxypyrrolidine, a valuable

heterocyclic building block in medicinal chemistry and drug discovery. Due to the limited

availability of experimental data for this specific compound, this guide also includes detailed

information on its immediate precursor, 1-Boc-3-cyano-4-oxopyrrolidine, to provide a thorough

comparative context.

Core Physicochemical Properties
The physicochemical properties of 1-Boc-3-Cyano-4-hydroxypyrrolidine are essential for its

application in synthetic chemistry, influencing factors such as reaction kinetics, solubility, and

purification strategies. Below is a summary of the available data for the target compound and

its precursor.

Table 1: Physicochemical Properties of 1-Boc-3-Cyano-
4-hydroxypyrrolidine
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Property Value

IUPAC Name
tert-butyl 3-cyano-4-hydroxypyrrolidine-1-

carboxylate

CAS Number 197143-33-2

Molecular Formula C₁₀H₁₆N₂O₃

Molecular Weight 212.25 g/mol

Appearance Not specified (likely a solid)

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Table 2: Physicochemical Properties of 1-Boc-3-cyano-4-
oxopyrrolidine (Precursor)

Property Value Citation

IUPAC Name
tert-butyl 3-cyano-4-

oxopyrrolidine-1-carboxylate
[1]

CAS Number 175463-32-8 [1][2][3]

Molecular Formula C₁₀H₁₄N₂O₃ [1][2]

Molecular Weight 210.23 g/mol [1][2]

Appearance White to light yellow solid

Melting Point 160-167 °C [2]

Boiling Point (Predicted) 360.7 ± 42.0 °C [2]

Density (Predicted) 1.18 ± 0.1 g/cm³ [2]

Storage
Under inert gas (nitrogen or

Argon) at 2-8°C
[2]
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Synthesis and Experimental Protocols
1-Boc-3-Cyano-4-hydroxypyrrolidine is synthesized via the reduction of its corresponding

ketone, 1-Boc-3-cyano-4-oxopyrrolidine. The following sections provide detailed experimental

protocols for the synthesis of both the precursor and the target compound.

Synthesis of 1-Boc-3-cyano-4-oxopyrrolidine
A common method for the synthesis of 1-Boc-3-cyano-4-oxopyrrolidine involves the Dieckmann

condensation of a protected amino ester derivative.[4]

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a dropping

funnel, dissolve ethyl 2-(Boc-(2-cyanoethyl)amino)acetate (16.5 g) in 50 mL of anhydrous

ethanol.

Reagent Addition: In a separate flask, prepare a solution of sodium ethoxide by carefully

adding sodium metal (4 g, 0.17 mol) to 100 mL of anhydrous ethanol under reflux conditions.

Condensation: Slowly add the solution of the amino ester to the sodium ethoxide solution

dropwise while maintaining reflux. Continue to heat the reaction mixture at reflux for 1 hour.

[2]

Work-up: After the reaction is complete, remove the ethanol by distillation under reduced

pressure. Dissolve the residue in 100 mL of water and wash with ethyl acetate (2 x 30 mL).

[2]

Acidification and Extraction: Adjust the pH of the aqueous layer to 4 with 1 mol/L hydrochloric

acid. Extract the product with ethyl acetate.

Purification: Dry the combined organic phases over anhydrous magnesium sulfate, filter, and

concentrate the filtrate to approximately 20 mL. The product will precipitate as a white solid.

Filter the solid, wash with a small amount of cold ethyl acetate, and dry to yield 1-Boc-3-

cyano-4-oxopyrrolidine (16.5 g, 68% yield).[2]

Synthesis of 1-Boc-3-Cyano-4-hydroxypyrrolidine
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The synthesis of 1-Boc-3-Cyano-4-hydroxypyrrolidine is achieved through the reduction of

the ketone functionality of 1-Boc-3-cyano-4-oxopyrrolidine. Sodium borohydride (NaBH₄) is a

commonly used reagent for this transformation due to its selectivity for aldehydes and ketones.

[5]

Experimental Protocol:

Reaction Setup: In a round-bottom flask, dissolve 1-Boc-3-cyano-4-oxopyrrolidine (1

equivalent) in a suitable protic solvent such as methanol or ethanol at room temperature.

Reduction: Cool the solution to 0 °C in an ice bath. Slowly add sodium borohydride (NaBH₄)

(1.5 equivalents) portion-wise to the stirred solution.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) until the starting material is consumed.

Quenching: Carefully quench the reaction by the slow addition of water or a saturated

aqueous solution of ammonium chloride.

Extraction: Extract the product from the aqueous mixture with a suitable organic solvent,

such as ethyl acetate or dichloromethane (3 x volumes).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure to yield the crude product. Further

purification can be achieved by column chromatography on silica gel.

Experimental and Logical Workflow Diagrams
The following diagrams illustrate the synthetic pathway to 1-Boc-3-Cyano-4-
hydroxypyrrolidine and the general workflow for its synthesis and purification.
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Synthesis Pathway of 1-Boc-3-Cyano-4-hydroxypyrrolidine

Step 1: Synthesis of Precursor

Step 2: Reduction to Final Product

Ethyl 2-(Boc-(2-cyanoethyl)amino)acetate

1-Boc-3-cyano-4-oxopyrrolidine

Dieckmann Condensation
(NaOEt, EtOH, Reflux)

1-Boc-3-Cyano-4-hydroxypyrrolidine

Reduction
(NaBH4, MeOH, 0°C)

Click to download full resolution via product page

Caption: Synthetic pathway for 1-Boc-3-Cyano-4-hydroxypyrrolidine.
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General Experimental Workflow

Start: 1-Boc-3-cyano-4-oxopyrrolidine

Dissolve in Methanol

Cool to 0°C

Add NaBH4

Monitor by TLC

Quench with H2O

Extract with Ethyl Acetate

Column Chromatography

1-Boc-3-Cyano-4-hydroxypyrrolidine

Click to download full resolution via product page
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Caption: General experimental workflow for the synthesis of 1-Boc-3-Cyano-4-
hydroxypyrrolidine.

Applications in Drug Development
Pyrrolidine scaffolds are prevalent in a wide range of biologically active molecules and

approved pharmaceuticals. The functional groups present in 1-Boc-3-Cyano-4-
hydroxypyrrolidine, namely the protected amine, the nitrile, and the hydroxyl group, offer

multiple points for chemical modification, making it a versatile intermediate in the synthesis of

compound libraries for drug discovery.[6] The precursor, 1-Boc-3-cyano-4-oxopyrrolidine, is

known to be a key building block in the synthesis of novel napthyridone antibacterials and

gemifloxacin derivatives.[2][4] The introduction of a hydroxyl group in 1-Boc-3-Cyano-4-
hydroxypyrrolidine provides an additional site for derivatization and can influence the

pharmacokinetic and pharmacodynamic properties of the final drug candidates.

Conclusion
1-Boc-3-Cyano-4-hydroxypyrrolidine represents a valuable, albeit not extensively

characterized, building block for synthetic and medicinal chemistry. This guide provides the

currently available physicochemical data and detailed, practical protocols for its synthesis from

its well-characterized precursor, 1-Boc-3-cyano-4-oxopyrrolidine. The provided workflows and

data tables offer a solid foundation for researchers and drug development professionals to

incorporate this versatile intermediate into their synthetic strategies. Further experimental

characterization of 1-Boc-3-Cyano-4-hydroxypyrrolidine is warranted to fully elucidate its

properties and expand its utility in the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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